Cas no 1214332-39-4 (2-(5-Methoxypyridin-2-yl)acetic acid)

• Product Name: 2-(5-Methoxypyridin-2-yl)acetic acid
• CAS No: 1214332-39-4
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD13194538
• CID: 1006765
• PubChem ID: 58438490
• Update Time: 2025-06-09

2-(5-Methoxypyridin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methoxypyridin-2-yl)acetic acid
• LGEKFLLRSSKDBY-UHFFFAOYSA-N
• MFCD13194538
• 5-methoxy-2-Pyridineacetic acid
• (5-methoxy-pyridin-2-yl)-acetic acid
• SB52909
• EN300-187436
• (5-methoxypyridin-2-yl)acetic acid
• AKOS022967816
• CS-0062008
• 2-(5-methoxypyridin-2-yl)aceticacid
• DB-118474
• AS-43052
• SCHEMBL2435333
• 1214332-39-4
• AMY20729

• MDL： MFCD13194538
• Inchi： 1S/C8H9NO3/c1-12-7-3-2-6(9-5-7)4-8(10)11/h2-3,5H,4H2,1H3,(H,10,11)
• InChI Key： LGEKFLLRSSKDBY-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1)CC(=O)O

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.246±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (53 g/l) (25 º C),

Additional information on 2-(5-Methoxypyridin-2-yl)acetic acid

Introduction to 2-(5-Methoxypyridin-2-yl)acetic acid (CAS No. 1214332-39-4)

2-(5-Methoxypyridin-2-yl)acetic acid (CAS No. 1214332-39-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine and carboxylic acid functionalities, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 2-(5-Methoxypyridin-2-yl)acetic acid.

Chemical Structure and Properties

2-(5-Methoxypyridin-2-yl)acetic acid is a small molecule with the molecular formula C₉H₁₀N₂O₃. The compound features a pyridine ring substituted with a methoxy group at the 5-position and a carboxylic acid group attached to the 2-position of the pyridine ring. This structural arrangement imparts unique chemical properties to the molecule, including high solubility in polar solvents and the ability to form stable salts. The presence of the carboxylic acid group also allows for easy functionalization, making it a valuable intermediate in organic synthesis.

Synthesis Methods

The synthesis of 2-(5-Methoxypyridin-2-yl)acetic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 5-methoxypyridine with an appropriate acylating agent, followed by hydrolysis to form the carboxylic acid. Another approach involves the condensation of 5-methoxypyridine with an acyl chloride or anhydride, followed by hydrolysis. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as catalytic processes using metal complexes or biocatalysts.

Biological Activities and Therapeutic Potential

2-(5-Methoxypyridin-2-yl)acetic acid has been extensively studied for its biological activities and potential therapeutic applications. Research has shown that this compound exhibits anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and colitis. Additionally, studies have demonstrated that 2-(5-Methoxypyridin-2-yl)acetic acid possesses antioxidant and neuroprotective effects, which could be beneficial in neurodegenerative disorders like Alzheimer's disease.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory mechanisms of 2-(5-Methoxypyridin-2-yl)acetic acid. The study found that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating signaling pathways involved in inflammation. These findings suggest that 2-(5-Methoxypyridin-2-yl)acetic acid could be developed into a novel anti-inflammatory drug with fewer side effects compared to existing treatments.

Clinical Trials and Development Status

The therapeutic potential of 2-(5-Methoxypyridin-2-yl)acetic acid has led to its evaluation in preclinical and clinical trials. Early-stage clinical trials have shown promising results, with the compound demonstrating good safety profiles and efficacy in reducing inflammation and oxidative stress. However, further studies are needed to fully understand its pharmacokinetics, pharmacodynamics, and long-term safety.

In addition to its anti-inflammatory properties, ongoing research is exploring the potential of 2-(5-Methoxypyridin-2-yl)acetic acid in other therapeutic areas. For example, preliminary studies have indicated that the compound may have antitumor activity by inhibiting cancer cell proliferation and inducing apoptosis. These findings open up new avenues for its use in cancer therapy.

Current Research Trends and Future Directions

The field of medicinal chemistry is continuously evolving, and recent advancements have shed light on new applications for compounds like 2-(5-Methoxypyridin-2-yl)acetic acid. One area of interest is the development of prodrugs or drug delivery systems that can enhance the bioavailability and target specificity of this compound. Nanotechnology-based approaches, such as liposomes or nanoparticles, are being explored to improve drug delivery and reduce side effects.

Another emerging trend is the use of computational methods to predict the biological activity and optimize the structure of compounds like 2-(5-Methoxypyridin-2-yl)acetic acid. Machine learning algorithms and molecular dynamics simulations are being employed to identify key structural features that contribute to its therapeutic effects. These computational tools can significantly accelerate drug discovery processes and reduce development costs.

In conclusion, 2-(5-Methoxypyridin-2-yl)acetic acid (CAS No. 1214332-39-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities, makes it an attractive candidate for further investigation. As research continues to advance, it is likely that new therapeutic uses for this compound will be discovered, contributing to improved treatments for various diseases.